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Compound of Interest

Compound Name: KSCM-1

Cat. No.: B13437147

For Researchers, Scientists, and Drug Development Professionals

Introduction

KSCM-1 is a potent and selective synthetic ligand for the sigma-1 receptor (01R), a unique
intracellular chaperone protein primarily located at the endoplasmic reticulum-mitochondrion
interface.[1][2] With a CAS number of 1415247-17-4, KSCM-1 has emerged as a valuable
research tool for investigating the multifaceted roles of the sigma-1 receptor in cellular
homeostasis and various pathological conditions. This technical guide provides a
comprehensive overview of KSCM-1, including its biochemical properties, the signaling
pathways it modulates, and detailed experimental protocols for its characterization.

Core Compound Information

Property Value Reference
CAS Number 1415247-17-4 [11[31[2][5]
Molecular Formula C26H32N204 [1103114]
Molecular Weight 436.54 g/mol [11[4115]
Primary Target Sigma-1 Receptor (01R) [1112]
Secondary Target Sigma-2 Receptor (02R) [1]
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Quantitative Data: Binding Affinity

KSCM-1 exhibits high affinity and selectivity for the sigma-1 receptor over the sigma-2 receptor.
The inhibitory constant (Ki) is a measure of the ligand's binding affinity, with a lower value
indicating a stronger affinity.

Receptor Ki (nM) Reference
Sigma-1 Receptor 27.5 [1]
Sigma-2 Receptor 528 [1]

Signaling Pathways

The sigma-1 receptor, the primary target of KSCM-1, is a ligand-operated molecular chaperone
that modulates a variety of intracellular signaling pathways. Upon ligand binding, the sigma-1
receptor can translocate and interact with numerous client proteins, including ion channels and
kinases, to influence cellular function. While direct downstream signaling studies specifically for
KSCM-1 are limited, the known functions of the sigma-1 receptor suggest that KSCM-1 likely
modulates the following pathways:

o Calcium Signaling: The sigma-1 receptor is a key regulator of intracellular calcium (Ca2+)
homeostasis, particularly at the mitochondria-associated endoplasmic reticulum membrane
(MAM). It interacts with and stabilizes the inositol 1,4,5-trisphosphate receptor (IP3R),
thereby modulating Ca2+ flux from the ER into the mitochondria. This regulation is crucial for
cellular bioenergetics and survival.

e lon Channel Modulation: The sigma-1 receptor has been shown to modulate the activity of
various ion channels, including voltage-gated potassium (Kv), sodium (Nav), and calcium
(Cav) channels. This modulation can impact neuronal excitability and cellular signaling.

» Neurotrophic Factor Signaling: Activation of the sigma-1 receptor can potentiate neurotrophic
factor signaling pathways, such as the Brain-Derived Neurotrophic Factor (BDNF) and its
receptor, Tropomyosin receptor kinase B (TrkB). This can lead to the activation of
downstream pro-survival pathways, including the Akt and ERK1/2 pathways.
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» ER Stress Response: As a chaperone protein, the sigma-1 receptor plays a role in mitigating
endoplasmic reticulum (ER) stress. By stabilizing key proteins and modulating calcium
signaling, it helps maintain ER homeostasis.

Below is a diagram illustrating the potential signaling pathways modulated by KSCM-1 through
its interaction with the sigma-1 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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